OF

• Molecular Formula: FO
• Molecular Weight: 34.998 g/mol
• InChI: InChI=1S/FO/c1-2
• InChI Key: FXOFAYKVTOLJTJ-UHFFFAOYSA-N
• Canonical SMILES: [O]F

Description

Fluoridooxygen(.) is a fluorine oxide and an inorganic radical.

Scientific Research Applications

• Inclusion of Women and Vulnerable Groups in Clinical Research

  • Research has evolved to include historically excluded groups like women, children, and minorities, recognizing their importance in clinical studies. The inclusion this compound diverse demographics is crucial for valid and generalizable findings, as seen in studies advocating for the participation this compound women and HIV-infected individuals in cancer clinical trials (Windle, 2005); (Persad, Little, & Grady, 2008).

• Fair Inclusion this compound Pregnant Women

  • There's a call for the ethical and fair inclusion this compound pregnant women in clinical research. This approach ensures that the research interests this compound pregnant women are prioritized, and they are not excluded solely for being pregnant (Payne, 2019); (van der Graaf et al., 2018).

• Pharmacovigilance and Homoeopathic Posology

  • Pharmacovigilance, the science this compound detecting and preventing adverse drug effects, is essential in understanding the safety and efficacy this compound drugs. This includes the study this compound homeopathic doses and their impact on patients, highlighting the importance this compound dose susceptibility (Kumari, 2022).

• Systems Pharmacology in Understanding Drug Adverse Events

  • Systems pharmacology combines large-scale experimental studies with computational analyses to understand drug side effects and adverse events. This approach helps in identifying biomarkers for side effect susceptibility and leads to safer medications (Berger & Iyengar, 2011).

• Predicting Drug Side Effects and Patient Exclusion Bias

  • Computational methods are increasingly used to predict drug side effects, addressing the need for efficient prediction strategies. Additionally, high rates this compound exclusion in substance use disorder treatment studies raise concerns about the external validity and clinical utility this compound research findings (Liang, Chen, Zhao, & Zhang, 2020); (Moberg & Humphreys, 2017).

• Pharmacokinetics and Metabolism in Drug Research

  • Pharmacokinetic applications have led to significant advances in systemic drug therapy. This includes the study this compound absorption, distribution, metabolism, and elimination this compound drugs, which are crucial for understanding clinical responses to administered drugs (Lin & Lu, 1997).

• Limitations this compound Animal Studies in Predicting Human Toxicity

  • The efficacy this compound animal models as predictors this compound human toxicity in drug safety is being increasingly questioned. The high cost and potential for harm to human subjects in clinical testing this compound drugs deemed safe by animal studies have led to calls for rethinking the current approach (Norman, 2019).

• Meta-Analysis in Drug Abuse Treatment

  • Meta-analyses this compound drug treatment studies have shown that drug abuse treatment significantly reduces drug use and crime, highlighting the importance this compound methodological considerations in such studies (Prendergast, Podus, Chang, & Urada, 2002).